Cas no 2377609-82-8 ((3-(((Benzyloxy)carbonyl)amino)-4,5-difluorophenyl)boronic acid)
(3-(((Benzyloxy)carbonyl)amino)-4,5-difluorophenyl)boronic acid is a boronic acid derivative featuring a benzyloxycarbonyl (Cbz)-protected amine group and difluorinated phenyl ring. This compound is particularly valuable in Suzuki-Miyaura cross-coupling reactions due to the stability and reactivity of the boronic acid moiety, enabling efficient carbon-carbon bond formation. The Cbz group offers orthogonal protection for amines, allowing selective deprotection in multi-step syntheses. The difluorinated aromatic core enhances electronic and steric properties, making it useful in medicinal chemistry and materials science. Its well-defined structure ensures reproducibility in synthetic applications, while its compatibility with various reaction conditions makes it a versatile intermediate in organic synthesis.
2377609-82-8 structure
Product Name:(3-(((Benzyloxy)carbonyl)amino)-4,5-difluorophenyl)boronic acid
CAS No:2377609-82-8
MF:C14H12BF2NO4
MW:307.057190895081
MDL:MFCD32065670
CID:5520470
PubChem ID:154734237
Update Time:2025-06-09
(3-(((Benzyloxy)carbonyl)amino)-4,5-difluorophenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- 2377609-82-8
- (3-(((benzyloxy)carbonyl)amino)-4,5-difluorophenyl)boronic acid
- BS-35335
- AT18802
- (3-{[(Benzyloxy)carbonyl]amino}-4,5-difluorophenyl)boronic acid
- CS-0177364
- [3,4-difluoro-5-(phenylmethoxycarbonylamino)phenyl]boronic acid
- XH0954
- 3-{[(benzyloxy)carbonyl]amino}-4,5-difluorophenylboronic acid
- (3-(((Benzyloxy)carbonyl)amino)-4,5-difluorophenyl)boronic acid
-
- MDL： MFCD32065670
- Inchi： 1S/C14H12BF2NO4/c16-11-6-10(15(20)21)7-12(13(11)17)18-14(19)22-8-9-4-2-1-3-5-9/h1-7,20-21H,8H2,(H,18,19)
- InChI Key： WPJPJGBXFZDYNR-UHFFFAOYSA-N
- SMILES： FC1=C(C=C(B(O)O)C=C1NC(=O)OCC1C=CC=CC=1)F
Computed Properties
- Exact Mass: 307.0827444g/mol
- Monoisotopic Mass: 307.0827444g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.8Ų
(3-(((Benzyloxy)carbonyl)amino)-4,5-difluorophenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1003490-5g |
(3-(((benzyloxy)carbonyl)amino)-4,5-difluorophenyl)boronic acid |
2377609-82-8 | 95% | 5g |
$960 | 2024-07-24 | |
| 1PlusChem | 1P01JS88-100mg |
(3-{[(Benzyloxy)carbonyl]amino}-4,5-difluorophenyl)boronic acid |
2377609-82-8 | 98% | 100mg |
$26.00 | 2024-05-23 | |
| 1PlusChem | 1P01JS88-250mg |
(3-{[(Benzyloxy)carbonyl]amino}-4,5-difluorophenyl)boronic acid |
2377609-82-8 | 98% | 250mg |
$44.00 | 2024-05-23 | |
| A2B Chem LLC | BA01864-100mg |
(3-{[(Benzyloxy)carbonyl]amino}-4,5-difluorophenyl)boronic acid |
2377609-82-8 | 98% | 100mg |
$24.00 | 2024-04-20 | |
| A2B Chem LLC | BA01864-250mg |
(3-{[(Benzyloxy)carbonyl]amino}-4,5-difluorophenyl)boronic acid |
2377609-82-8 | 98% | 250mg |
$40.00 | 2024-04-20 | |
| A2B Chem LLC | BA01864-5g |
(3-{[(Benzyloxy)carbonyl]amino}-4,5-difluorophenyl)boronic acid |
2377609-82-8 | 96% | 5g |
$499.00 | 2024-04-20 | |
| A2B Chem LLC | BA01864-10g |
(3-{[(Benzyloxy)carbonyl]amino}-4,5-difluorophenyl)boronic acid |
2377609-82-8 | 96% | 10g |
$825.00 | 2024-04-20 | |
| A2B Chem LLC | BA01864-25g |
(3-{[(Benzyloxy)carbonyl]amino}-4,5-difluorophenyl)boronic acid |
2377609-82-8 | 96% | 25g |
$1642.00 | 2024-04-20 | |
| eNovation Chemicals LLC | Y1003490-10g |
(3-(((benzyloxy)carbonyl)amino)-4,5-difluorophenyl)boronic acid |
2377609-82-8 | 95% | 10g |
$960 | 2025-03-01 | |
| eNovation Chemicals LLC | Y1003490-10g |
(3-(((benzyloxy)carbonyl)amino)-4,5-difluorophenyl)boronic acid |
2377609-82-8 | 95% | 10g |
$960 | 2025-02-25 |
(3-(((Benzyloxy)carbonyl)amino)-4,5-difluorophenyl)boronic acid Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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